(R)-1-Boc-4-benzyl-5-oxopiperazine-3-carboxylic acid ethyl ester

• IUPAC Name: 1-O-tert-butyl 3-O-ethyl (3R)-4-benzyl-5-oxopiperazine-1,3-dicarboxylate
• InChI: InChI=1S/C19H26N2O5/c1-5-25-17(23)15-12-20(18(24)26-19(2,3)4)13-16(22)21(15)11-14-9-7-6-8-10-14/h6-10,15H,5,11-13H2,1-4H3/t15-/m1/s1
• InChI Key: WZSZKHOLCUFNNX-OAHLLOKOSA-N
• Canonical SMILES: CCOC(=O)C1CN(CC(=O)N1CC2=CC=CC=C2)C(=O)OC(C)(C)C
• Isomeric SMILES: CCOC(=O)[C@H]1CN(CC(=O)N1CC2=CC=CC=C2)C(=O)OC(C)(C)C
• Molecular Formula: C19H26N2O5
• DSSTOX Substance ID: DTXSID801113636
• Molecular Weight: 362.4 g/mol
• CAS RN: 1384268-70-5

Description

“®-1-Boc-4-benzyl-5-oxopiperazine-3-carboxylic acid ethyl ester” is an ester. Esters are a class of organic compounds that react with water to produce alcohols and organic or inorganic acids. They are commonly prepared by the reaction of carboxylic acids and alcohols in the presence of hydrochloric acid or sulfuric acid, a process called esterification.

Synthesis Analysis

Esters can be synthesized through esterification, which occurs when an alcohol and a carboxylic acid are reacted in the presence of an acid catalyst, such as concentrated sulfuric acid. Other synthetic pathways to esters also exist. For example, acid chlorides can react with alcohols to yield an ester and hydrochloric acid.

Molecular Structure Analysis

Esters have the general formula RCOOR′, where R may be a hydrogen atom, an alkyl group, or an aryl group, and R′ may be an alkyl group or an aryl group but not a hydrogen atom.

Chemical Reactions Analysis

Esters undergo hydrolysis, which is a reaction where water splits the ester bond. The hydrolysis of esters is catalyzed by either an acid or a base. Acidic hydrolysis of an ester gives a carboxylic acid and an alcohol. Basic hydrolysis of an ester gives a carboxylate salt and an alcohol.

Physical And Chemical Properties Analysis

Esters have polar bonds but do not engage in hydrogen bonding. Therefore, they are intermediate in boiling points between the nonpolar alkanes and the alcohols, which engage in hydrogen bonding. Ester molecules can engage in hydrogen bonding with water, so esters of low molar mass are somewhat soluble in water.

Mechanism of Action

The mechanism of action for esters involves the formation of the ester through esterification, which is a reversible reaction. In the presence of concentrated sulfuric acid, an alcohol and a carboxylic acid react to form an ester. The reverse of this process is the hydrolysis of the ester, which can occur under acidic or basic conditions.

Safety and Hazards

Esters can be hazardous. For example, ethyl acetate, a common ester, is considered hazardous by the 2012 OSHA Hazard Communication Standard. It is a highly flammable liquid and vapor, causes serious eye irritation, and may cause drowsiness or dizziness. Safety precautions include washing skin thoroughly after handling, not breathing dust/fume/gas/mist/vapors/spray, using only outdoors or in a well-ventilated area, keeping away from heat/sparks/open flames/hot surfaces, and wearing protective gloves/protective clothing/eye protection/face protection.